Cas no 765271-00-9 (N-(3-chlorophenyl)piperidin-4-amine)

• Product Name: N-(3-chlorophenyl)piperidin-4-amine
• CAS No: 765271-00-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 3166159
• PubChem ID: 4778196
• Update Time: 2025-11-01

N-(3-chlorophenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)piperidin-4-amine
• N-(3-Chlorophenyl)-4-piperidinamine
• BLTAXAYIOGVXOE-UHFFFAOYSA-N
• DTXCID701722692
• (3-Chloro-phenyl)-piperidin-4-yl-amine
• SCHEMBL4139369
• AKOS003594705
• Z728910420
• MFCD06740662
• DB-016404
• EN300-1698927
• 820-575-9
• DTXSID801292111
• QFB27100
• 765271-00-9
• CS-0236244

• MDL： MFCD06740662
• Inchi： 1S/C11H15ClN2/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-3,8,10,13-14H,4-7H2
• InChI Key： BLTAXAYIOGVXOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1CCNCC1

Computed Properties

• Exact Mass: 210.0923762Da
• Monoisotopic Mass: 210.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(3-chlorophenyl)piperidin-4-amine

Professional Introduction to N-(3-chlorophenyl)piperidin-4-amine (CAS No. 765271-00-9)

N-(3-chlorophenyl)piperidin-4-amine (CAS No. 765271-00-9) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential in various therapeutic areas.

The molecular structure of N-(3-chlorophenyl)piperidin-4-amine consists of a piperidine ring substituted with an amine group at the 4-position and a 3-chlorophenyl group at the nitrogen atom. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex pharmaceutical molecules. The presence of the chloro substituent on the phenyl ring enhances its interaction with biological targets, which is a crucial factor in drug design.

In recent years, N-(3-chlorophenyl)piperidin-4-amine has been extensively studied for its role in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive compounds that have shown promise in treating neurological disorders, infectious diseases, and even certain types of cancer. The compound's ability to modulate neurotransmitter systems and interact with specific enzymes has made it a focal point for researchers exploring new pharmacological pathways.

One of the most compelling aspects of N-(3-chlorophenyl)piperidin-4-amine is its potential in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting these kinases, researchers aim to develop drugs that can effectively inhibit abnormal cell growth and proliferation. The chlorophenyl moiety in N-(3-chlorophenyl)piperidin-4-amine facilitates strong binding interactions with kinase active sites, making it an attractive scaffold for drug design.

Moreover, the compound has shown promise in preclinical studies as a potential treatment for infectious diseases. Its ability to interfere with bacterial and viral replication mechanisms has been explored by several research teams. The amine group at the piperidine ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced efficacy and reduced toxicity compared to their parent compound.

The synthesis of N-(3-chlorophenyl)piperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

In conclusion, N-(3-chlorophenyl)piperidin-4-amine (CAS No. 765271-00-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing some of the most pressing medical challenges of our time.